methyl 5-(3-methylphenyl)-1H-pyrrole-2-carboxylate

• IUPAC Name: methyl 5-(3-methylphenyl)-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C13H13NO2/c1-9-4-3-5-10(8-9)11-6-7-12(14-11)13(15)16-2/h3-8,14H,1-2H3
• InChI Key: BFIYBWFEHJFJKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC=C(N2)C(=O)OC
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound can be synthesized from its constituent elements or from other compounds. .

Molecular Structure Analysis

This involves determining the 3D structure of the molecule, including bond lengths and angles, using techniques such as X-ray crystallography. Computational methods can also be used to predict the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It includes studying the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as solubility, melting point, boiling point, density, refractive index, and spectral properties (IR, UV-Vis, NMR, etc.).

Mechanism of Action

If the compound has a biological activity, the mechanism of action would involve studying how the compound interacts with biological systems. This could involve studying its interaction with proteins, DNA, or other biomolecules.

Safety and Hazards

This involves studying the toxicity of the compound and its impact on human health and the environment. It includes studying its LD50, potential for causing cancer (carcinogenicity), potential for causing birth defects (teratogenicity), and environmental hazards.

Future Directions

This involves predicting or suggesting future research directions. This could include suggesting modifications to the compound to improve its activity or reduce its toxicity, suggesting new synthetic routes, or suggesting new applications for the compound.